Cas no 2052-63-3 (13-cis-Retinol)

13-cis-Retinol structure
13-cis-Retinol structure
Product Name:13-cis-Retinol
CAS No:2052-63-3
MF:C20H30O
MW:286.451606273651
CID:261743
PubChem ID:9904001
Update Time:2025-04-19

13-cis-Retinol Chemical and Physical Properties

Names and Identifiers

    • Retinol, 13-cis-
    • 13-cis-Retinol
    • 12-CIS-RETINOL
    • (13CH3)-toluene
    • (13Z)-retinol
    • [7t,9t,11t,13c]-Retinol
    • < methyl-13C> toluene
    • 13CH3-toluene
    • 13-cis retinol
    • 13-cis vitamin A
    • 13C-Methyl-benzol
    • 3.7-Dimethyl-1t-(2.2.6-trimethyl-cyclohexen-(6)-yl)-nonatetraen-(1.3t.5t.7c)-ol-(9)
    • 487082_ALDRICH
    • A-13C
    • I01-16779
    • Methyl-13C-benzene
    • Toluene-
    • toluene-(13)CH3
    • toluene-methyl-13C
    • NEOVITAMIN A [MI]
    • (2Z, 4E, 6E, 8E)-3, 7-dimethyl-9-(2, 6, 6-trimethylcyclohexen-1-yl)nona-2, 4, 6, 8-tetraen-1-ol
    • GTPL6672
    • CHEBI:45479
    • (2Z,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAEN-1-OL
    • neo-Retinol
    • J72YRO1DWF
    • PD049905
    • NCGC00163112-01
    • 2052-63-3
    • BRD-K13927029-001-01-9
    • DTXSID001317301
    • (11-cis,13-cis)-Retinol acetate
    • SCHEMBL13449078
    • 13Z-retinol
    • LMPR01090011
    • 11,13-Di-cis-vitamin A acetate
    • (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohexen-1-yl)nona-2,4,6,8-tetraen-1-ol
    • NEOVITAMIN A1
    • Q27070772
    • 13-cis-Vitamin A
    • (13cis)-retinol
    • Spectrum5_001999
    • UNII-J72YRO1DWF
    • Neovitamin A
    • 11-cis-13-cis-Retinyl acetate
    • Retinol, (13Z)-
    • C19962
    • 11-cis-13-cis-Retinol acetate
    • CHEMBL1454290
    • (2Z,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethylcyclohex-1-en-1-yl)nona-2,4,6,8-tetraen-1-ol
    • Inchi: 1S/C20H30O/c1-16(8-6-9-17(2)13-15-21)11-12-19-18(3)10-7-14-20(19,4)5/h6,8-9,11-13,21H,7,10,14-15H2,1-5H3/b9-6+,12-11+,16-8+,17-13-
    • InChI Key: FPIPGXGPPPQFEQ-HWCYFHEPSA-N
    • SMILES: OC/C=C(/C)\C=C\C=C(/C)\C=C\C1=C(C)CCCC1(C)C

Computed Properties

  • Exact Mass: 286.23
  • Monoisotopic Mass: 286.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 496
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 4
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 58-60°
  • Boiling Point: 421.2±14.0 °C at 760 mmHg
  • Flash Point: 147.3±16.4 °C
  • Refractive Index: 1.549
  • Solubility: Chloroform (Slightly), Ethyl Acetate (Slightly), Methanol (Slightly)
  • PSA: 20.23000
  • LogP: 5.51030
  • Vapor Pressure: 0.0±2.3 mmHg at 25°C

13-cis-Retinol Security Information

13-cis-Retinol Pricemore >>

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¥26324.00 2023-09-05
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